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Cat. No.: B079003

For Researchers, Scientists, and Propellant Development Professionals: An Objective
Comparison of Performance and Properties

The pursuit of higher performance and enhanced safety in composite propellants has led to the
development of a sophisticated class of ingredients known as energetic plasticizers. These
compounds not only improve the processability and mechanical properties of the propellant
grain but also contribute to the overall energy output. This guide provides a comparative
analysis of key energetic plasticizers, presenting their performance characteristics based on
experimental data to aid in the selection of the most suitable candidate for specific propellant
formulations.

Key Performance Characteristics of Energetic
Plasticizers

The selection of an energetic plasticizer is a critical decision in propellant formulation, involving
a trade-off between performance, sensitivity, and stability. The following tables summarize the
key physicochemical and performance properties of commonly used and novel energetic
plasticizers.

Table 1: Physicochemical Properties of Selected Energetic Plasticizers
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Glass
. Abbreviatio Chemical Density Viscosity Transition
Plasticizer .
n Family (glcm?) (Pa-s) Temp. (T_g,
OC)
Nitroglycerin NG Nitrate Ester 1.59 0.025 -30
Butanetriol _
o BTTN Nitrate Ester 1.52 0.23 -45
Trinitrate
Triethylene
Glycol TEGDN Nitrate Ester 1.33 0.02 -68
Dinitrate
Diethylene
Glycol DEGDN Nitrate Ester 1.38 0.016 -75
Dinitrate
n-Butyl- _ _
BUuNENA Nitroamine 1.27 0.028 -70
NENA
Bis(2,2-
dinitropropyl) BDNPA/F Nitro 1.34 0.35 -67
acetal/formal
Glycidyl
Azide Azide
GAP 1.29 ~2.5 -48
Polymer (low Polymer
MW)
3-(2-(2-(2-
azidoethoxy)
ethoxy)ethox _
i NFPEG3N3 Nitrofurazan 141 - -72
y)-4-nitro-
1,2,5-
oxadiazole

Note: Values are approximate and can vary with purity and measurement conditions.

Table 2: Energetic and Performance Properties of Selected Energetic Plasticizers
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Heat of ...
L . Oxygen Decompositio Impact
Plasticizer Formation L
Balance (%) n Temp. (°C) Sensitivity (J)
(kJ/mol)
Nitroglycerin
-371.8 +3.5 ~160 2
(NG)
Butanetriol
. -439.3 -9.9 ~170 4
Trinitrate (BTTN)
Triethylene
Glycol Dinitrate -536.4 -47.6 ~175 >40
(TEGDN)
Diethylene
Glycol Dinitrate -381.0 -40.8 ~170 12
(DEGDN)
n-Butyl-NENA
-213.4 -81.5 173 >40
(BUNENA)
BDNPA/F -418.4 -68.3 ~200 >40
Glycidyl Azide +280 (per -82.4 (per
yeey (P (P ~220 15-20
Polymer (GAP) monomer) monomer)
NFPEG3N3 -41.7 -55.5 179 >40

Note: Impact sensitivity is highly dependent on the test apparatus and conditions.

Experimental Protocols

The data presented in this guide are derived from standard experimental techniques for the
characterization of energetic materials. The following are detailed methodologies for key
experiments cited.

Thermal Analysis: Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA)
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Objective: To determine the thermal stability, decomposition temperature, and glass transition
temperature of the energetic plasticizers.

Instrumentation: A calibrated differential scanning calorimeter and a thermogravimetric
analyzer.

Procedure:

» A small sample of the plasticizer (typically 1-5 mg) is accurately weighed into an aluminum or
copper crucible.

o For DSC analysis to determine the glass transition temperature (Tg), the sample is subjected
to a heat-cool-heat cycle. A typical procedure involves heating from -100°C to 50°C at a rate
of 10°C/min, followed by cooling to -100°C at the same rate, and a final heating ramp to
250°C at 10°C/min. The Tg is determined from the midpoint of the transition in the second
heating curve.

e For DSC and TGA analysis to determine the decomposition temperature, the sample is
heated from ambient temperature to 300-400°C at a constant heating rate (e.g., 5, 10, or
20°C/min) under an inert atmosphere (e.g., nitrogen) with a flow rate of 50 mL/min.

e The onset temperature and peak maximum of the exothermic decomposition peak in the
DSC curve are recorded. The TGA curve provides information on the mass loss as a function
of temperature.

Mechanical Properties of Propellants: Uniaxial Tensile
Testing

Objective: To evaluate the effect of the plasticizer on the mechanical properties of the cured
composite propellant.

Instrumentation: A universal testing machine (UTM) equipped with a load cell and
extensometer.

Procedure:
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o Composite propellant samples are prepared by mixing the binder, plasticizer, curing agent,
and solid fillers (e.g., ammonium perchlorate, aluminum powder) and casting them into
molds.

e The propellant is cured according to a specific time-temperature profile.

» Dog-bone shaped specimens are cut from the cured propellant slab according to standard
dimensions (e.g., ASTM D638).

e The specimens are conditioned at a specific temperature and humidity before testing.

e The specimen is mounted in the grips of the UTM and subjected to a constant strain rate
(e.g., 50 mm/min) until failure.

e The stress-strain curve is recorded, from which the tensile strength, elongation at break, and
Young's modulus are determined.

Visualization of Energetic Plasticizer Relationships

The following diagram illustrates a classification of common energetic plasticizers based on
their primary energetic functional group. This provides a logical framework for understanding
their chemical nature and expected performance characteristics.

Caption: Classification of energetic plasticizers by functional group.

This guide provides a foundational comparison of energetic plasticizers. For more in-depth
analysis, it is recommended to consult the primary research literature and conduct specific
experimental evaluations tailored to the intended application.

» To cite this document: BenchChem. [A Comparative Analysis of Energetic Plasticizers for
Advanced Composite Propellants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079003#comparative-analysis-of-energetic-
plasticizers-for-composite-propellants]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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